Cas no 144137-79-1 (4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 144137-79-1
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 6147656
• PubChem ID: 4143602
• Update Time: 2025-06-12

4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• F0007-0820
• 4-butoxy-N-(9,10-dioxoanthracen-1-yl)benzamide
• AKOS001590367
• EU-0067029
• 144137-79-1

• Inchi： 1S/C25H21NO4/c1-2-3-15-30-17-13-11-16(12-14-17)25(29)26-21-10-6-9-20-22(21)24(28)19-8-5-4-7-18(19)23(20)27/h4-14H,2-3,15H2,1H3,(H,26,29)
• InChI Key： MSHNMRSHJGINMZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1=CC=CC2C(C3C=CC=CC=3C(C=21)=O)=O)=O)CCCC

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide

Introduction to 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 144137-79-1) and Its Emerging Applications in Chemical Biology

4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, identified by its Chemical Abstracts Service (CAS) number 144137-79-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzamide class, characterized by a benzene ring linked to a carbonyl group and an amide moiety. The presence of a butoxy substituent at the para position of the benzene ring and a 9,10-dioxo-9,10-dihydroanthracen-1-yl group at the amide nitrogen introduces distinct electronic and steric effects, making it a promising candidate for various biological applications.

The anthracene core in the compound's structure is particularly noteworthy, as anthracenes and their derivatives are well-documented for their photophysical properties and biological activities. The 9,10-dioxo (or 9,10-anthraquinone) moiety introduces oxidizing potential, while the hydrocarbon backbone provides stability and tunable reactivity. This combination has positioned 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide as a versatile scaffold for drug discovery and material science applications.

In recent years, there has been growing interest in leveraging such heterocyclic compounds for therapeutic purposes. The benzamide moiety, in particular, is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. Studies have shown that benzamides can serve as inhibitors or activators of various enzymes, including proteases and kinases, which are integral to numerous cellular processes. The introduction of the butoxy group further enhances solubility and bioavailability, critical factors in drug design.

One of the most compelling aspects of 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is its potential in photodynamic therapy (PDT). Anthraquinone derivatives are known for their ability to generate reactive oxygen species (ROS) upon light irradiation, which can selectively target and destroy malignant cells. The 9,10-dioxo group acts as an electron acceptor, facilitating energy transfer during photoexcitation. This property makes the compound an attractive candidate for developing novel anticancer agents that combine chemotherapy with light-based therapy.

Moreover, the structural features of this compound have implications in material science. The rigid anthracene core combined with the flexible butoxy side chain allows for tunable electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb visible light efficiently.

The synthesis of 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the butoxy group typically involves nucleophilic substitution reactions using butanol or butyl halides under basic conditions. The formation of the amide bond between the benzoyl chloride derivative and the anthracene derivative is facilitated by coupling agents such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) or HATU (N-hydroxysuccinimide). Purification steps often include column chromatography or recrystallization to obtain high-purity material suitable for biological testing.

In terms of biological activity, preliminary studies have suggested that 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The interaction between the anthraquinone core and biological targets such as topoisomerases has also been explored. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being repurposed for therapeutic use. The compound's ability to modulate enzyme activity without significant off-target effects makes it a promising lead for further development.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand interactions at the molecular level. By simulating the interaction between 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide and target proteins, researchers can identify key residues involved in binding and make informed modifications to enhance potency and selectivity. This approach accelerates the drug discovery process by reducing reliance on empirical screening alone.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as flow chemistry have enabled more efficient synthesis of complex molecules like 4-butoxy-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, reducing reaction times and improving yields. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and hazardous byproducts.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests or pathogens. By modifying specific functional groups within the molecule,4-butoxy-N-(9,10-dioxo-9，